Cas no 111991-16-3 (2-(4-fluoro-2-methylphenyl)oxirane)

2-(4-fluoro-2-methylphenyl)oxirane structure
111991-16-3 structure
Product Name:2-(4-fluoro-2-methylphenyl)oxirane
CAS No:111991-16-3
MF:C9H9FO
MW:152.165566205978
CID:2607775
PubChem ID:19753493
Update Time:2025-04-21

2-(4-fluoro-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluoro-2-methylphenyl)oxirane
    • SCHEMBL300195
    • CS-0265251
    • EN300-97278
    • 111991-16-3
    • DTXCID20550310
    • AKOS012067978
    • Z1020679774
    • DTXSID70599552
    • Oxirane, (4-fluoro-2-methylphenyl)-
    • Inchi: 1S/C9H9FO/c1-6-4-7(10)2-3-8(6)9-5-11-9/h2-4,9H,5H2,1H3
    • InChI Key: WMKBHLOZAVREOH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)C1CO1

Computed Properties

  • Exact Mass: 152.063743068Da
  • Monoisotopic Mass: 152.063743068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 217.2±28.0 °C at 760 mmHg
  • Flash Point: 79.1±16.2 °C
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-(4-fluoro-2-methylphenyl)oxirane Security Information

2-(4-fluoro-2-methylphenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B437125-10mg
2-(4-Fluoro-2-methylphenyl)oxirane
111991-16-3
10mg
$ 50.00 2022-06-07
TRC
B437125-50mg
2-(4-Fluoro-2-methylphenyl)oxirane
111991-16-3
50mg
$ 185.00 2022-06-07
TRC
B437125-100mg
2-(4-Fluoro-2-methylphenyl)oxirane
111991-16-3
100mg
$ 275.00 2022-06-07
Enamine
EN300-97278-0.05g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
0.05g
$155.0 2025-02-21
Enamine
EN300-97278-0.1g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
0.1g
$232.0 2025-02-21
Enamine
EN300-97278-0.25g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
0.25g
$331.0 2025-02-21
Enamine
EN300-97278-0.5g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
0.5g
$524.0 2025-02-21
Enamine
EN300-97278-1.0g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
1.0g
$671.0 2025-02-21
Enamine
EN300-97278-2.5g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
2.5g
$1315.0 2025-02-21
Enamine
EN300-97278-5.0g
2-(4-fluoro-2-methylphenyl)oxirane
111991-16-3 85.0%
5.0g
$1945.0 2025-02-21
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd